Cas no 2171684-10-7 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid
• CAS No: 2171684-10-7
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6276386
• PubChem ID: 165514074
• Update Time: 2025-05-22

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid
• 2171684-10-7
• EN300-1525075
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamido]pentanoic acid

• Inchi： 1S/C26H28N4O5/c1-30-22(13-15-28-30)24(25(33)27-14-7-6-12-23(31)32)29-26(34)35-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,13,15,21,24H,6-7,12,14,16H2,1H3,(H,27,33)(H,29,34)(H,31,32)
• InChI Key： VNLCMRXBXNJERK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC(=O)O)=O)C1=CC=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid (CAS No. 2171684-10-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid (CAS No. 2171684-10-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and 1-methyl-1H-pyrazol-5-yl moieties, makes it a versatile building block for researchers developing novel therapeutics and bioactive peptides.

The Fmoc group is a cornerstone in modern peptide synthesis due to its orthogonality and ease of removal under mild basic conditions. This characteristic is particularly valuable in the synthesis of complex peptides, a topic frequently searched by researchers exploring peptide drug discovery and bioconjugation techniques. The incorporation of the 1-methyl-1H-pyrazol-5-yl group adds another layer of functionality, potentially enhancing the compound's interactions with biological targets, a feature that aligns with current trends in structure-activity relationship (SAR) studies.

Recent advancements in cancer research and targeted drug delivery have spurred interest in modified amino acids like CAS No. 2171684-10-7. The compound's ability to serve as a customizable scaffold makes it valuable for developing peptide-based inhibitors or ligands for receptor binding. These applications are particularly relevant given the growing focus on personalized medicine and precision oncology, topics that dominate scientific literature and conference discussions.

From a synthetic chemistry perspective, the stability of the Fmoc-protected derivative under various reaction conditions is frequently discussed in forums focusing on peptide synthesis troubleshooting. The compound's solubility profile in common organic solvents like DMF or DCM makes it practical for automated peptide synthesizers, addressing a common pain point for researchers optimizing high-throughput peptide production.

The 1-methyl-1H-pyrazol-5-yl moiety introduces interesting possibilities for heterocyclic chemistry applications. This structural feature resonates with current pharmaceutical trends exploring privileged structures in drug design, as pyrazole derivatives are known to exhibit diverse biological activities. The combination with the pentanoic acid backbone creates opportunities for developing linker molecules in antibody-drug conjugates (ADCs), a hot topic in biopharmaceutical development.

Quality control of CAS No. 2171684-10-7 involves sophisticated analytical techniques, reflecting the broader industry shift toward quality by design (QbD) principles. HPLC and LC-MS methods are typically employed to verify the compound's purity, a crucial consideration given its use in GMP peptide manufacturing. These analytical aspects frequently appear in search queries from quality assurance professionals in the pharmaceutical industry.

Storage and handling recommendations for this compound emphasize its stability when protected from moisture and stored at -20°C, information highly sought after by laboratory managers optimizing their chemical inventory systems. The compound's shelf life and decomposition pathways are subjects of interest for researchers planning long-term stability studies of peptide-based formulations.

In the context of green chemistry initiatives, the environmental impact of Fmoc-based protecting groups has been debated. While the 9H-fluoren-9-ylmethoxycarbonyl group generates stoichiometric amounts of waste during deprotection, recent innovations in continuous flow peptide synthesis aim to address these sustainability concerns, making discussions about CAS No. 2171684-10-7 relevant to these emerging technologies.

The compound's potential applications extend beyond traditional peptide synthesis. Its structural features make it a candidate for developing peptidomimetics, particularly in GPCR-targeted drug discovery. This aligns with the pharmaceutical industry's growing interest in beyond-rule-of-five (bRo5) molecules and cell-penetrating peptides, areas where modified amino acids play crucial roles.

Patent literature reveals increasing references to derivatives of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid in applications ranging from diagnostic probes to therapeutic peptides. This patent activity reflects the compound's versatility and the competitive landscape in biopharmaceutical intellectual property, a concern for many research organizations.

As the demand for complex therapeutic peptides grows, so does the need for specialized building blocks like CAS No. 2171684-10-7. Market analysts tracking the peptide synthesis reagents sector note steady growth in this niche, driven by expanding applications in oncological therapeutics, metabolic disorders, and infectious disease treatments.

The compound's role in combinatorial chemistry libraries deserves special mention. Its structural features allow for the creation of diverse molecular architectures, supporting drug discovery efforts in fragment-based lead generation. This application taps into current interests in AI-assisted drug design, where such building blocks serve as valuable inputs for virtual screening platforms.

Looking forward, the development of novel protecting groups and amino acid modifications continues to be an active research area. While Fmoc-protected amino acids like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidopentanoic acid remain workhorses in peptide synthesis, innovations in photocleavable protecting groups and bioorthogonal chemistry may shape future iterations of such building blocks.